5-Methyl-4,5,6,7-tetrahydro-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid

• IUPAC Name: 5-methyl-4,5,6,7-tetrahydro-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid
• InChI: InChI=1S/C7H10N4O2/c1-4-2-3-11-7(8-4)9-5(10-11)6(12)13/h4H,2-3H2,1H3,(H,12,13)(H,8,9,10)
• InChI Key: ODEGNFXCKWFWBJ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN2C(=NC(=N2)C(=O)O)N1
• Molecular Formula: C7H10N4O2
• Molecular Weight: 182.18 g/mol
• CAS No.: 1702541-07-8

Description

“5-Methyl-4,5,6,7-tetrahydro-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid” is a unique heterocyclic compound. It’s part of the 1,2,4-triazole class of compounds, which are known for their significant effects in various fields such as pharmaceutical chemistry, agrochemistry, materials sciences, and organic catalysts. The molecular formula of this compound is C8H10F2N4O2, and it has a molecular weight of 232.19.

Synthesis Analysis

The synthesis of 1,2,4-triazole-containing scaffolds like this compound often involves multistep synthetic routes. For instance, a three-component reaction of 1H-1,2,4-triazol-3-amine, aromatic aldehydes, and acetone in the presence of TsOH as a Brønsted–Lowry acid has been developed for the synthesis of similar compounds.

Molecular Structure Analysis

The molecular structure of this compound can be represented as CC1CC(N2C(=N1)N=C(N2)C(=O)O)C(F)F. It’s worth noting that 1,2,4-triazoles operate as main pharmacophores through hydrogen-bonding and dipole interactions with biological receptors.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not detailed in the available resources, 1,2,4-triazoles are known to participate in a variety of reactions due to their unique structure and properties.

Scientific Research Applications

Structural Analysis and Molecular Interactions

One study provides a comprehensive analysis of the molecular structure of a similar compound, 7-amino-2-methylsulfanyl-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylic acid, in two crystal environments. This research is significant for understanding the molecular interactions and supramolecular architecture, which are critical for the compound's potential biological activity and application in coordination compounds. The study highlighted the compound's layered structural arrangement and three-dimensional supramolecular architecture through hydrogen bonding and π-π stacking interactions, demonstrating its relevance in designing coordination compounds with possible biological activities (Canfora et al., 2010).

Synthetic Applications and Heterocyclic Chemistry

Another aspect of research focuses on the synthetic utility of heteroaromatic azido compounds, leading to the formation of various heterocyclic structures. This area of study is crucial for developing novel compounds with potential applications in medicinal chemistry and agriculture. The synthesis and functionalization of triazolopyrimidine derivatives, as described in multiple studies, lay the groundwork for creating biologically active compounds targeting various diseases and pests. For instance, the synthesis of novel triazolopyrimidine-carbonylhydrazone derivatives and their evaluation for fungicidal activities opens up possibilities for agricultural applications (Li De-jiang, 2008).

Antimicrobial and Anticancer Potential

Research into the biological activities of [1,2,4]triazolo[1,5-a]pyrimidines and their analogs has shown that these compounds possess significant antimicrobial, antifungal, antiviral, antiparasitic, and anticancer activities. This demonstrates the compound's potential as a scaffold for developing therapeutic agents. The comprehensive review of applications in both agriculture and medicinal chemistry underscores the importance of this nucleus in the design of new therapeutic agents (Pinheiro et al., 2020).

Novel Synthesis Approaches

Innovative synthetic methodologies for the compound and its derivatives, such as the one-pot synthesis of 5-aryl-5,8-dihydrotetrazolo[1,5-a]pyrimidine-7-carboxylic acids, highlight the operational simplicity and eco-friendly approaches in heterocyclic chemistry. These methods provide efficient pathways to synthesize structurally diverse derivatives, offering a broad scope for research and development in pharmaceuticals and agrochemicals (Zeng et al., 2011).

Future Directions

The 1,2,4-triazole class of compounds, which includes “5-Methyl-4,5,6,7-tetrahydro-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid”, has attracted significant attention in recent years due to its potential pharmaceutical activity. Future research may focus on finding new and efficient methodologies for accessing new 1,2,4-triazole-containing scaffolds, which could be very useful for the discovery of new drug candidates.

Mechanism of Action

Target of Action

This compound is part of a larger class of molecules known as [1,2,4]triazolo[1,5-a]pyrimidines , which have been found to exhibit a wide range of biological activities.

Mode of Action

Other [1,2,4]triazolo[1,5-a]pyrimidines have been found to interact with various biological targets, leading to changes in cellular function

Biochemical Pathways

As a member of the [1,2,4]triazolo[1,5-a]pyrimidines class of compounds , it may potentially affect a variety of biochemical pathways.

Result of Action

As a [1,2,4]triazolo[1,5-a]pyrimidine